Cas no 5538-99-8 (1,3-Propanediamine,N1-decyl-)

1,3-Propanediamine,N1-decyl- structure
1,3-Propanediamine,N1-decyl- structure
Product Name:1,3-Propanediamine,N1-decyl-
CAS No:5538-99-8
MF:C13H30N2
MW:214.390703678131
CID:373339
PubChem ID:79671
Update Time:2025-04-19

1,3-Propanediamine,N1-decyl- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Propanediamine,N1-decyl-
    • N-Decylpropane-1,3-diamine
    • N'-decylpropane-1,3-diamine
    • N-decyl-1,3-diaminopropane
    • NS00033311
    • 5538-99-8
    • Q27282530
    • 1,3-PROPANEDIAMINE, N1-DECYL-
    • N-DECYLTRIMETHYLENEDIAMINE
    • CHEMBL3759021
    • AKOS011556221
    • 3-(DECYLAMINO)PROPYLAMINE
    • SCHEMBL166285
    • DTXSID70203925
    • UNII-L02S92E4U2
    • n-decyl-1,3-propanediamine
    • 1,3-Propanediamine, N-decyl-
    • J225.007A
    • L02S92E4U2
    • EINECS 226-903-1
    • Inchi: 1S/C13H30N2/c1-2-3-4-5-6-7-8-9-12-15-13-10-11-14/h15H,2-14H2,1H3
    • InChI Key: FHKWCXVXPHXBAC-UHFFFAOYSA-N
    • SMILES: N(CCCN)CCCCCCCCCC

Computed Properties

  • Exact Mass: 214.2411
  • Monoisotopic Mass: 214.241
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 12
  • Complexity: 105
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38A^2
  • XLogP3: 3.7

Experimental Properties

  • Density: 0.838
  • Boiling Point: 296.5°C at 760 mmHg
  • Flash Point: 154.9°C
  • Refractive Index: 1.455
  • PSA: 38.05
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